5-amino-7-fluoro-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C8H7FN2O
• Molecular Weight: 166.15 g/mol
• IUPAC Name: 5-amino-7-fluoro-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H7FN2O/c9-6-3-5(10)1-4-2-7(12)11-8(4)6/h1,3H,2,10H2,(H,11,12)
• InChI Key: IMITYUVWVKDQNS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)N)F)NC1=O

Description

5-amino-7-fluoro-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C8H7FN2O and its molecular weight is 166.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

7-fluoro-5-nitro-1,3-dihydro-2H-indol-2-one (8.5 g, 43.3 mmol) from Step 1 of this example was dissolved with stirring in 1:1 EtOH and EtOAc (433 ml). Palladium on carbon (10%, 2.55 g) was added and the slurry degassed and placed under an atmosphere of hydrogen (3×) and stirred at RT for 3 hours. The mixture was filtered through CELITE, the filter cake washed with EtOAc (3×100 ml), the filtrates combined and the volatiles removed in vacuum to give the titled compound.